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Compound of Interest

Compound Name: TC13172

Cat. No.: B611234 Get Quote

Researchers, scientists, and drug development professionals handling TC13172 must adhere

to strict disposal procedures to ensure laboratory safety and environmental compliance. While

a specific Safety Data Sheet (SDS) with disposal instructions for TC13172 is not publicly

available, general principles of laboratory chemical waste management provide a clear

framework for its safe disposal. This guide offers essential, step-by-step instructions for the

proper handling and disposal of TC13172 waste.

Immediate Safety and Logistical Information
TC13172 is a mixed lineage kinase domain-like protein (MLKL) inhibitor intended for research

use only. As with any research-grade chemical, it should be treated as hazardous waste unless

explicitly determined otherwise by a qualified professional. All personnel handling TC13172
must be trained in proper laboratory safety protocols and wear appropriate personal protective

equipment (PPE), including safety goggles, lab coats, and chemical-resistant gloves.

Quantitative Data Summary
The following table summarizes key information pertinent to the handling and disposal of

TC13172. In the absence of a specific SDS, this data is based on general knowledge of similar

research compounds and common laboratory solvents like DMSO.
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Parameter Value/Information Citation

Chemical Name TC13172 N/A

Primary Hazard
Research chemical; treat as

hazardous waste.
[1]

Common Solvent Dimethyl sulfoxide (DMSO) [2]

Disposal Route
Hazardous chemical waste

collection.
[1][3]

Empty Container Disposal

Triple rinse with a suitable

solvent; deface label before

discarding as regular trash.

[1][4]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocol outlines the recommended steps for the proper disposal of TC13172
waste, including solutions and contaminated materials.

1. Waste Identification and Segregation:

Treat all materials contaminated with TC13172 as hazardous waste.[1] This includes stock

solutions, experimental solutions, contaminated labware (e.g., pipette tips, tubes), and any

absorbent materials used for spills.

Segregate TC13172 waste from other waste streams, such as non-hazardous, radioactive,

or biohazardous waste.[5]

2. Waste Collection and Storage:

Collect liquid waste containing TC13172, including solutions in DMSO, in a designated, leak-

proof, and chemically compatible container.[3] The original chemical container is often a

suitable choice.[1]
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The waste container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "TC13172" and any solvents (e.g., "in DMSO").[3]

Store solid waste, such as contaminated gloves and pipette tips, in a separate, sealed plastic

bag or container, also clearly labeled as hazardous waste.

Keep waste containers securely closed except when adding waste.[1][3]

Store the waste in a designated satellite accumulation area within the laboratory, away from

incompatible materials.[3]

3. Disposal of Empty Containers:

A chemical container that has held TC13172 is considered empty when all contents have

been removed by normal means.

To dispose of an empty container as non-hazardous waste, it must be triple-rinsed with a

solvent capable of removing the residue.[1][4] The rinsate must be collected and disposed of

as hazardous chemical waste.[1]

After triple-rinsing, deface or remove the original label before disposing of the container in

the regular laboratory trash.[4]

4. Arranging for Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[3]

Do not dispose of TC13172 or its solutions down the drain.[1][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

TC13172 and associated materials in a laboratory setting.
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Caption: Workflow for the safe disposal of TC13172 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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